N-benzyl-3-bromo-4-ethoxybenzamide

• IUPAC Name: N-benzyl-3-bromo-4-ethoxybenzamide
• InChI: InChI=1S/C16H16BrNO2/c1-2-20-15-9-8-13(10-14(15)17)16(19)18-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3,(H,18,19)
• InChI Key: DIIOHPWBYIARRJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCC2=CC=CC=C2)Br
• Molecular Formula: C16H16BrNO2
• Molecular Weight: 334.21 g/mol

Description

N-benzyl-3-bromo-4-ethoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. This compound is a member of the benzamide family and is known to possess various biological activities that make it a promising candidate for drug discovery. In

Mechanism of Action

The exact mechanism of action of N-benzyl-3-bromo-4-ethoxybenzamide is not fully understood. However, it is believed to exert its biological effects through the inhibition of specific enzymes and signaling pathways involved in cell proliferation and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2). These enzymes are involved in the production of inflammatory mediators and are often overexpressed in cancer cells. By inhibiting their activity, this compound can reduce inflammation and inhibit the growth of cancer cells. Additionally, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells, further supporting its potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-benzyl-3-bromo-4-ethoxybenzamide is its potential as a drug candidate for the treatment of cancer and other inflammatory diseases. However, there are also limitations to its use in lab experiments. For example, this compound may exhibit cytotoxic effects at high concentrations, which can make it difficult to determine its specific biological activity. Additionally, the synthesis of this compound can be challenging and time-consuming, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the research of N-benzyl-3-bromo-4-ethoxybenzamide. One potential area of study is the development of more efficient synthesis methods that can produce larger quantities of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer and other inflammatory diseases. Finally, the development of derivatives of this compound may lead to the discovery of more potent and selective compounds with improved pharmacological properties.
Conclusion:
In conclusion, this compound is a promising candidate for drug discovery due to its potential applications in the treatment of cancer and other inflammatory diseases. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential of this compound and its derivatives in drug development.

Synthesis Methods

The synthesis of N-benzyl-3-bromo-4-ethoxybenzamide involves the reaction of 3-bromo-4-ethoxybenzoic acid with benzylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-benzyl-3-bromo-4-ethoxybenzamide has been extensively studied for its potential applications in drug discovery. It has been shown to exhibit various biological activities such as anti-inflammatory, anti-tumor, and anti-proliferative effects. Additionally, this compound has been found to inhibit the growth of cancer cells and induce apoptosis in vitro.